2-methoxyethyl 4-{[(4-methylphenoxy)acetyl]amino}benzoate

• IUPAC Name: 2-methoxyethyl 4-[[2-(4-methylphenoxy)acetyl]amino]benzoate
• InChI: InChI=1S/C19H21NO5/c1-14-3-9-17(10-4-14)25-13-18(21)20-16-7-5-15(6-8-16)19(22)24-12-11-23-2/h3-10H,11-13H2,1-2H3,(H,20,21)
• InChI Key: LUSGRVLEBRKBEE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)C(=O)OCCOC
• Molecular Formula: C19H21NO5
• Molecular Weight: 343.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 2-methoxyethyl 4-{[(4-methylphenoxy)acetyl]amino}benzoate typically involves multi-step chemical processes starting from basic precursors. For example, methyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoate and related compounds are prepared through a series of reactions from acetoacetic esters, demonstrating the complexity and versatility of synthetic routes in generating such compounds (Lovro Selič et al., 1997).

Molecular Structure Analysis

Molecular structure analysis of compounds related to this compound reveals intricate details about their geometry, bonding, and interactions. For instance, the study of monofluorinated molecules like methyl 4-(fluorocarbonyl)benzoate provides insights into the planarity and rotational aspects of molecular subunits, which are crucial for understanding the chemical behavior of the target compound (J. Burns & E. Hagaman, 1993).

Chemical Reactions and Properties

The chemical reactions and properties of this class of compounds are diverse. They can participate in various chemical transformations, including condensation reactions, which are pivotal for the synthesis of complex molecules and natural products. The synthesis of methyl 4-(5-formyl-2-methoxyphenoxy)benzoate, for example, showcases the reactivity of such compounds in forming products with biological relevance (Lou Hong-xiang, 2012).

Physical Properties Analysis

The physical properties of these compounds, including melting points, solubility, and crystalline structure, are essential for their application in various fields. Studies on related molecules, such as the synthesis and photophysical properties of methyl 2-hydroxy-4-(5-R-thiophen-2-yl)benzoate, illuminate the importance of substituents in determining the luminescence and quantum yield, which are crucial for applications in materials science (Soyeon Kim et al., 2021).

Scientific Research Applications

Synthesis of Heterocyclic Systems

Research by Lovro Selič et al. (1997) explores the synthesis of heterocyclic systems using related compounds. This study emphasizes the utility of specific esters in the preparation of complex heterocyclic structures like 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones, which have potential applications in pharmaceuticals and materials science (Lovro Selič, S. Grdadolnik, & B. Stanovnik, 1997).

Photopolymerization

Yohann Guillaneuf et al. (2010) investigated the use of a new alkoxyamine bearing a chromophore group for photoiniferter-based polymerization. This work illustrates the application of specific ester compounds in developing innovative polymerization techniques, which could have implications in creating new polymeric materials with tailored properties (Yohann Guillaneuf et al., 2010).

Tubulin Polymerization Inhibitors

A study by Hidemitsu Minegishi et al. (2015) on indenopyrazoles, which share structural motifs with the compound of interest, identified potential antiproliferative activity toward human cancer cells. This research highlights the role of such compounds in medicinal chemistry, particularly in cancer therapy (Hidemitsu Minegishi et al., 2015).

Properties of Liquid Crystalline Polyacetylenes

Gang Yang et al. (1999) explored the thermal polymerization of specific esters to produce hyperbranched aromatic polyamides. This study provides insights into the application of these compounds in synthesizing new polymeric materials with potential uses in various industries, including electronics and photonics (Gang Yang, M. Jikei, & M. Kakimoto, 1999).